Cas no 94318-82-8 (2-Bromo-N-cyclohexylpropanamide)

• Product Name: 2-Bromo-N-cyclohexylpropanamide
• CAS No: 94318-82-8
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• MDL: MFCD08669986
• CID: 878426
• PubChem ID: 16481436
• Update Time: 2025-06-09

2-Bromo-N-cyclohexylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-cyclohexylpropanamide
• 2-bromo-N-cyclohexylpropanamide(SALTDATA: FREE)
• 2-bromo-propionic acid cyclohexylamide
• 2-Brom-propionsaeure-cyclohexylamid
• N-cyclohexyl-2-bromopropionamide
• Propanamide,2-bromo-N-cyclohexyl
• BB 0217177
• CS-0359121
• BS-39645
• SCHEMBL11071025
• CHEMBRDG-BB 4024589
• 94318-82-8
• MFCD08669986
• AKOS022060210
• AKOS000100102
• DTXSID70586149

• MDL： MFCD08669986
• Inchi： 1S/C9H16BrNO/c1-7(10)9(12)11-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： DFYATVAAOOEQOX-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 233.04200
• Monoisotopic Mass: 233.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 343.725°C at 760 mmHg
• Flash Point: 161.679°C
• Refractive Index: 1.507
• PSA: 29.10000
• LogP: 2.60960

2-Bromo-N-cyclohexylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-cyclohexylpropanamide

Introduction to 2-Bromo-N-cyclohexylpropanamide (CAS No. 94318-82-8)

2-Bromo-N-cyclohexylpropanamide, with the chemical formula C₁₁H₁₇BrN₁O₁, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This compound, identified by its unique CAS number 94318-82-8, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The molecular structure of 2-Bromo-N-cyclohexylpropanamide features a brominated bromine atom and a cyclohexyl group, which contribute to its reactivity and utility in various chemical transformations.

The synthesis of 2-Bromo-N-cyclohexylpropanamide involves meticulous planning and precise execution to ensure high yield and purity. The process typically begins with the bromination of cyclohexylamine, followed by the formation of an amide bond with propanoic acid derivatives. This synthetic route highlights the compound's importance as a building block in organic synthesis. Recent advancements in catalytic methods have further optimized the production of this compound, making it more accessible for research and industrial applications.

In the context of pharmaceutical research, 2-Bromo-N-cyclohexylpropanamide has been explored for its potential as an intermediate in the development of novel therapeutic agents. Its structural features make it a valuable candidate for further derivatization, allowing chemists to tailor its properties for specific biological targets. For instance, the bromine substituent provides a handle for cross-coupling reactions, enabling the introduction of diverse functional groups. This flexibility has been leveraged in the synthesis of small-molecule inhibitors and modulators.

Recent studies have demonstrated the utility of 2-Bromo-N-cyclohexylpropanamide in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The cyclohexyl group enhances solubility and metabolic stability, while the bromine atom facilitates further chemical modifications. One notable research paper published in a leading organic chemistry journal highlighted its role in generating highly potent inhibitors targeting specific kinases involved in tumor growth. These findings underscore the compound's significance in medicinal chemistry.

The compound's potential extends beyond kinase inhibition. Researchers have also investigated its applications in developing antimicrobial agents. The structural motif present in 2-Bromo-N-cyclohexylpropanamide has shown promise in disrupting bacterial cell wall synthesis, making it a candidate for novel antibiotics. Preliminary screenings have identified derivatives of this compound that exhibit significant antibacterial activity against resistant strains. This opens up new avenues for combating antibiotic-resistant pathogens.

Another area where 2-Bromo-N-cyclohexylpropanamide has found utility is in materials science. Its ability to undergo polymerization reactions has led to the development of novel polymers with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and automotive industries. The bromine functionality also allows for post-polymerization modifications, enabling fine-tuning of material properties.

The safety profile of 2-Bromo-N-cyclohexylpropanamide is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies indicate that the compound is relatively stable under normal conditions but may decompose under extreme temperatures or acidic environments. Proper handling procedures, including use of personal protective equipment (PPE) and adequate ventilation, are recommended to minimize any potential risks.

The environmental impact of 2-Bromo-N-cyclohexylpropanamide has also been a focus of research. Efforts have been made to develop sustainable synthetic routes that reduce waste generation and energy consumption. Green chemistry principles have been applied to optimize production processes, ensuring minimal environmental footprint. Additionally, biodegradability studies have been performed to assess how the compound behaves in natural ecosystems.

The future prospects of 2-Bromo-N-cyclohexylpropanamide are promising, with ongoing research exploring new applications and improvements in synthesis methods. Advances in computational chemistry are expected to play a significant role in predicting molecular interactions and optimizing drug design based on this compound's scaffold. Collaborative efforts between academia and industry will further drive innovation, leading to more effective therapeutic agents and advanced materials.

In conclusion, 2-Bromo-N-cyclohexylpropanamide (CAS No. 94318-82-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it a valuable tool for researchers seeking to develop novel drugs and advanced materials. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand, contributing significantly to technological advancements.